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Core Molecular Function of LSM10
LSM10 (Like-Sm protein 10), also known as U7 small nuclear RNA-associated Sm-like protein,

is a crucial protein involved in the maturation of histone messenger RNA (mRNA) in

metazoans.[1][2] Histone proteins are fundamental for packaging DNA into chromatin, and their

synthesis is tightly regulated with the cell cycle, primarily occurring during the S phase to

accommodate DNA replication.[3] LSM10 plays an indispensable role in this process by

ensuring the correct 3'-end formation of replication-dependent histone pre-mRNAs.[4][5]

The primary function of LSM10 is as a core structural component of the U7 small nuclear

ribonucleoprotein (snRNP).[1][2] The U7 snRNP is a specialized spliceosomal-like complex

responsible for processing the 3' end of histone pre-mRNAs, which, unlike most other mRNAs,

are not polyadenylated and terminate in a conserved stem-loop structure.[3][4]

The core of the U7 snRNP is a heptameric ring of Sm/Lsm proteins assembled around the U7

snRNA. In a key distinction from the canonical Sm rings of spliceosomal snRNPs, the U7

snRNP ring incorporates LSM10 and LSM11 in place of the SmD1 and SmD2 proteins.[1][5][6]

This unique composition is essential for the specific function of the U7 snRNP in histone pre-

mRNA processing.[4] The noncanonical Sm binding site on the U7 snRNA specifically recruits

LSM10 and LSM11.[1][4]

Functionally, the U7 snRNP, through base pairing of its U7 snRNA component with the histone

downstream element (HDE) of the pre-mRNA, guides the cleavage machinery to the correct

processing site. LSM10 is not only a structural component but is also implicated in the proper

localization of the U7 snRNP to the histone locus body (HLB), a nuclear structure where
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histone genes are transcribed and processed.[4][7] The N- and C-terminal extensions of

LSM10 are thought to mediate the activation of the endonuclease CPSF73 by contacting its β-

CASP domain upon recognition of the HDE-U7 duplex.[8]

Furthermore, LSM10 is required for the progression of the cell cycle from the G1 to the S

phase, which is consistent with its role in providing the necessary histones for DNA replication.

Histone Pre-mRNA 3'-End Processing Pathway
The processing of histone pre-mRNA is a multi-step process involving the coordinated action of

several factors. The U7 snRNP, with LSM10 as a core component, is central to this pathway.

The process is initiated by the recognition of two key cis-acting elements on the histone pre-

mRNA: the stem-loop, which is bound by the Stem-Loop Binding Protein (SLBP), and the HDE,

which is recognized by the U7 snRNA. The Lsm11 subunit of the U7 snRNP interacts with

FLASH (FLICE-associated huge protein), which in turn recruits the Histone Cleavage Complex

(HCC).[6] The HCC contains the endonuclease CPSF73, which catalyzes the cleavage of the

pre-mRNA to generate the mature 3' end.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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